Cas no 17400-77-0 (p-Nitrophenyl-a-D-maltoside)

p-Nitrophenyl-a-D-maltoside Properties

Names and Identifiers

• a-D-Glucopyranoside, 4-nitrophenyl4-O-a-D-glucopyranosyl-
• PNP-alpha-D-Mal
• 4-Nitrophenyl alpha-D-maltoside
• PG2
• PNP-ALPHA-D-MALTOSIDE
• 4-nitrophenylmaltoside
• 4-nitrophenyl α-d-maltoside
• P-NITROPHENYL A-D-MALTOSIDE
• P-NITROPHENYL-ALPHA-D-MALTOSIDE
• 4-Nitrophenyla-D-maltopyranoside
• 4-Nitrophenyl α-D-maltopyranoside
• 4-NITROPHENYL-ALPHA-D-MALTOPYRANOSIDE
• 4-Nitrophenyl a-D-maltopyranoside ,98%
• P-NITROPHENYL MALTOSIDE
• NPJ
• MFCD00036769
• Q27463901
• p-Nitrophenyl- alpha -D-Laminaribioside
• 4-nitrophenyl 4-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
• 2ggx
• para-Nitrophenylmaltoside
• alpha-D-Glucopyranoside, 4-nitrophenyl 4-O-alpha-D-glucopyranosyl-
• A-d-glucopyranoside
• A-d-glucopyranosyl-
• (2R,3R,4S,5S,6R)-2-(((2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• a-D-Glucopyranoside,4-nitrophenyl4-O-a-D-glucopyranosyl-
• p-Nitrophenyl-a-D-maltoside
• 4-Nitrophenyl alpha-D-maltoside, glycosidase substrate
• 4-Nitrophenyl a-D-maltopyranoside
• 4-nitrophenyl 4-o-
• 17400-77-0
• 4-Nitrophenyl- alpha -D-maltopyranoside
• 4-Nitrophenyl 4-O-hexopyranosylhexopyranoside
• (2R,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6R)-4,5-DIHYDROXY-2-(HYDROXYMETHYL)-6-(4-NITROPHENOXY)OXAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• SCHEMBL14359612
• S11468
• DTXSID60938456
• 4-NITROPHENYL 4-O-ALPHA-D-GLUCOPYRANOSYL-ALPHA-D-GALACTOPYRANOSIDE
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• p-Nitrophenyl-alpha-D-maltoside
• PNP-alpha-D-maltoside
• 4-Nitrophenyl-alpha-D-maltopyranoside
• 4-Nitrophenylmaltoside
• +Expand

• MDL： MFCD00036769
• InChIKey： IAYJZWFYUSNIPN-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H25NO13/c20-5-9-11(22)12(23)14(25)18(30-9)32-16-10(6-21)31-17(15(26)13(16)24)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2
• SMILES： OCC1OC(OC2C(CO)OC(OC3C=CC([N+]([O-])=O)=CC=3)C(O)C2O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 463.13258985g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 6
• Monoisotopic Mass: 463.13258985g/mol
• Heavy Atom Count: 32
• Complexity: 612
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Surface Charge: 0
• Topological Polar Surface Area: 222

Experimental Properties

• Melting Point: 145-146 ºC (ethanol ligroine )
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),